Cas no 55783-40-9 (4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride)

• Product Name: 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride
• CAS No: 55783-40-9
• MF: C₇H₁₁Cl₃N₂
• MW: 229.534638643265
• CID: 1089039
• PubChem ID: 12198265
• Update Time: 2025-05-23

4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride
• 4-chloro-1-N-methylbenzene-1,2-diamine,dihydrochloride
• DTXSID40480069
• SB77097
• AGN-PC-0NI1YF
• 55783-40-9
• 4-Chloro-N1-methylbenzene-1,2-diaminedihydrochloride

• Inchi： 1S/C7H9ClN2.2ClH/c1-10-7-3-2-5(8)4-6(7)9;;/h2-4,10H,9H2,1H3;2*1H
• InChI Key： HJGJYYFSKFZDMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NC.Cl.Cl

Computed Properties

• Exact Mass: 227.998781g/mol
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride

4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride: A Comprehensive Overview

4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride (CAS No. 55783-40-9) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 1-chloro-2-(methylamino)benzenamine dihydrochloride, is a derivative of benzene with functional groups that confer unique chemical and physical properties. Its structure consists of a benzene ring substituted with a chlorine atom at the 4-position and a methylamino group at the 2-position, along with two hydrochloric acid molecules as counterions. This combination makes it a valuable intermediate in organic synthesis and a key component in the development of advanced materials.

Recent studies have highlighted the importance of 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various condensation reactions has been extensively explored, particularly in the formation of imidazoles and related structures. For instance, researchers have demonstrated that this compound can serve as a building block for constructing nitrogen-rich heterocycles with potential applications in drug delivery systems and catalysis.

The synthesis of 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride typically involves multi-step processes that include nucleophilic substitution and ammination reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For example, the use of transition metal catalysts has been shown to significantly improve yields and reduce reaction times, making it more feasible for large-scale industrial applications.

In terms of physical properties, 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride exhibits a melting point of approximately 230°C and is soluble in water and common organic solvents such as ethanol and methanol. Its solubility characteristics make it suitable for use in solution-based chemical reactions and formulation processes. The compound's stability under various conditions has also been studied extensively, with findings indicating that it remains stable under normal storage conditions but may decompose under extreme thermal or oxidative stress.

The application of 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride extends beyond organic synthesis. It has been utilized as an intermediate in the production of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, recent research has explored its role in the synthesis of MOFs with high surface area and porosity, which are promising candidates for gas storage and separation technologies.

Moreover, 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride has found applications in pharmaceutical chemistry as a precursor to bioactive compounds. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for drug design. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 4-Chloro-N1-methylbenzene-1,2-diamine dihydrochloride (CAS No. 55783-40-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application areas, underscore its importance as a valuable tool in modern chemistry research.